7-Chloro-1-(3-methoxyphenyl)-6-methyl-2-(5-methylisoxazol-3-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 7-chloro-1-(3-methoxyphenyl)-6-methyl-2-(5-methyl-1,2-oxazol-3-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H17ClN2O5/c1-11-7-17-15(10-16(11)24)21(27)19-20(13-5-4-6-14(9-13)29-3)26(23(28)22(19)30-17)18-8-12(2)31-25-18/h4-10,20H,1-3H3
• InChI Key: FVMQGLSETHXDBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1Cl)C(=O)C3=C(O2)C(=O)N(C3C4=CC(=CC=C4)OC)C5=NOC(=C5)C
• Molecular Formula: C23H17ClN2O5
• Molecular Weight: 436.8 g/mol

Description

The compound you mentioned is a complex organic molecule. It contains several functional groups including a methoxyphenyl group, a methylisoxazole group, and a dihydrochromenopyrrole group. These groups are common in many organic compounds and can confer various properties to the molecule.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The presence of these groups can significantly affect the physical and chemical properties of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as the presence of various functional groups, the size and shape of the molecule, and the specific arrangement of atoms can all affect properties such as solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Cytotoxic Effects on Cancer Cells

Compounds similar to the one have been studied for their cytotoxic effects against cancer cell lines, such as lung cancer cells (A549) through MTT assay.

Antimicrobial Activity

Related compounds have shown antimicrobial activity against a range of organisms including E. coli (Gram-negative bacteria), S. aureus (Gram-positive bacteria), and C. .

Molecular Docking Studies

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Analgesic and Anti-inflammatory Applications

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Antitumor Activity

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Synthesis of Novel Derivatives

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many coumarin derivatives have been tested for various biological properties such as anti-HIV, anticancer, anti-microbial, anti-tumor, antioxidant, anti-Alzheimer, anti-tuberculosis, anti-platelet activity, COX inhibitors, anti-inflammatory, anti-asthmatic, anti-viral and DNA gyrase inhibitors.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors including its physical and chemical properties, how it is used, and how much is used. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, investigation of its properties, and testing of its potential applications. This could include testing for biological activity, investigating its mechanism of action, and optimizing its synthesis.